![molecular formula C13H17ClN2O2 B6270794 2-[tert-butyl(nitroso)amino]-1-(3-chlorophenyl)propan-1-one CAS No. 2763780-10-3](/img/no-structure.png)
2-[tert-butyl(nitroso)amino]-1-(3-chlorophenyl)propan-1-one
Overview
Description
2-[tert-butyl(nitroso)amino]-1-(3-chlorophenyl)propan-1-one, abbreviated as 2-TB-NCP, is an organic compound with a unique structure and reactivity. It is an important intermediate in the synthesis of pharmaceuticals and has been extensively studied for its potential applications in the biological and medical fields.
Scientific Research Applications
2-TB-NCP has been extensively studied for its potential applications in the biological and medical fields. It has been found to have anti-inflammatory and analgesic properties, and has been used in the treatment of arthritis, asthma, and other inflammatory diseases. It has also been studied for its anti-cancer properties and has been shown to inhibit the growth of certain types of cancer cells. In addition, it has been used in the synthesis of drugs such as antihistamines and anti-hypertensive agents.
Mechanism of Action
The exact mechanism of action of 2-TB-NCP is not yet fully understood. However, it is believed to act by inhibiting the production of pro-inflammatory mediators such as cytokines and prostaglandins. It may also act by blocking the activation of nuclear factor-kappa B, which is involved in the regulation of inflammatory responses.
Biochemical and Physiological Effects
2-TB-NCP has been found to have anti-inflammatory and analgesic properties. In addition, it has been shown to inhibit the growth of certain types of cancer cells. It has also been reported to have antioxidant, anti-allergic, and anti-platelet aggregation properties.
Advantages and Limitations for Lab Experiments
The advantages of using 2-TB-NCP in lab experiments include its availability, low cost, and ease of synthesis. However, there are some limitations to its use, such as its potential toxicity and limited stability.
Future Directions
The future directions of 2-TB-NCP include further research on its potential applications in the biological and medical fields. This could include research on its anti-inflammatory, analgesic, and anti-cancer properties. In addition, further research could be conducted to determine its potential toxicity and stability. Finally, further research could be conducted to explore its potential uses in the synthesis of drugs such as antihistamines and anti-hypertensive agents.
Synthesis Methods
The synthesis of 2-TB-NCP is achieved through a two-step reaction. First, a nitroso-tert-butyl chloride is formed by the reaction of tert-butyl chloride and nitrosobenzene in a basic medium. This nitroso-tert-butyl chloride then reacts with 3-chlorophenylpropan-1-one in an acidic medium to form 2-TB-NCP. This reaction has been reported to have a yield of up to 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[tert-butyl(nitroso)amino]-1-(3-chlorophenyl)propan-1-one involves the reaction of tert-butylamine with nitrous acid to form tert-butyl nitrite, which is then reacted with 3-chloropropiophenone to form the final product.", "Starting Materials": [ "tert-butylamine", "nitrous acid", "3-chloropropiophenone" ], "Reaction": [ "Step 1: React tert-butylamine with nitrous acid to form tert-butyl nitrite.", "Step 2: Add 3-chloropropiophenone to the reaction mixture and stir at room temperature for several hours.", "Step 3: Isolate the product by filtration and recrystallization." ] } | |
CAS RN |
2763780-10-3 |
Molecular Formula |
C13H17ClN2O2 |
Molecular Weight |
268.7 |
Purity |
95 |
Origin of Product |
United States |
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